2-cyano-3-[4-(diethylamino)-2-methoxyphenyl]-N-phenylacrylamide

• IUPAC Name: (E)-2-cyano-3-[4-(diethylamino)-2-methoxyphenyl]-N-phenylprop-2-enamide
• InChI: InChI=1S/C21H23N3O2/c1-4-24(5-2)19-12-11-16(20(14-19)26-3)13-17(15-22)21(25)23-18-9-7-6-8-10-18/h6-14H,4-5H2,1-3H3,(H,23,25)/b17-13+
• InChI Key: XFXIFUVULJWYKJ-GHRIWEEISA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=C(C#N)C(=O)NC2=CC=CC=C2)OC
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=C(\C#N)/C(=O)NC2=CC=CC=C2)OC
• Molecular Formula: C21H23N3O2
• Molecular Weight: 349.4 g/mol

Description

2-cyano-3-[4-(diethylamino)-2-methoxyphenyl]-N-phenylacrylamide, also known as AG1478, is a small molecule inhibitor that selectively targets the epidermal growth factor receptor (EGFR) tyrosine kinase. The EGFR is a transmembrane receptor that plays a crucial role in the regulation of cell growth, proliferation, and differentiation. Dysregulation of EGFR signaling has been implicated in the development and progression of various types of cancer, making EGFR an attractive therapeutic target. AG1478 has been extensively studied for its potential as an anticancer agent, and its mechanism of action and physiological effects have been investigated in detail.

Scientific Research Applications

Subheading Applications in Corrosion Inhibition

Research indicates that certain acrylamide derivatives, including those similar to 2-cyano-3-[4-(diethylamino)-2-methoxyphenyl]-N-phenylacrylamide, are effective as corrosion inhibitors. A study demonstrated the potential of synthetic acrylamide derivatives as corrosion inhibitors for copper in nitric acid solutions. The efficiency of these compounds was evaluated using a combination of chemical and electrochemical methods. The findings suggest that these derivatives can serve as mixed-type inhibitors, significantly reducing the double-layer capacitance and offering substantial corrosion protection (Abu-Rayyan et al., 2022).

Optical and Fluorescent Properties

Subheading Optical and Fluorescent Properties

Another field where derivatives of 2-cyano acrylamide show promise is in their optical properties, particularly mechanofluorochromic properties. A study synthesized three structurally simple 3-aryl-2-cyano acrylamide derivatives and observed their optical properties, which were influenced by their distinct face-to-face stacking mode. This research highlights the potential of these compounds in applications that require specific optical or fluorescent properties (Qing‐bao Song et al., 2015).

Synthesis and Characterization for Various Applications

Subheading Synthesis and Applications

The versatility of 2-cyano acrylamide derivatives extends further, as seen in studies focused on their synthesis and characterization for various applications. For instance, the synthesis of fluorescent 4,6-disubstituted-3-cyano-2-methylpyridines, which are known for intense fluorescence, suggests applications in areas requiring fluorescent markers or probes. These compounds have shown more intense fluorescence than certain standard compounds, indicating their potential in high-performance fluorescence applications (Matsui et al., 1992).